1-Chloro-3-hept-1-ynyl-benzene

• Molecular Formula: C13H15Cl
• Molecular Weight: 206.71 g/mol
• IUPAC Name: 1-chloro-3-hept-1-ynylbenzene
• InChI: InChI=1S/C13H15Cl/c1-2-3-4-5-6-8-12-9-7-10-13(14)11-12/h7,9-11H,2-5H2,1H3
• InChI Key: ZAFRUJMGHZVLHV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC#CC1=CC(=CC=C1)Cl

Description

1-Chloro-3-hept-1-ynyl-benzene is an organic compound with the molecular formula C₁₃H₁₅Cl and a molecular weight of 206.715 g/mol . It appears as a yellow to pale yellow oil . This compound is of interest due to its unique structure, which combines a benzene ring with a chloro and hept-1-ynyl substituent.

Preparation Methods

The synthesis of 1-Chloro-3-hept-1-ynyl-benzene typically involves the coupling of alkynyl bromides with organoalanes, mediated by a nickel catalyst . The reaction conditions are optimized to ensure high efficiency and yield. The general procedure includes the preparation of alane solutions in a dry, argon-flushed flask equipped with a magnetic stirrer and condenser . Industrial production methods may vary, but they generally follow similar principles to ensure the purity and consistency of the compound.

Chemical Reactions Analysis

1-Chloro-3-hept-1-ynyl-benzene undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in electrophilic substitution reactions, where the chloro group can be replaced by other substituents under appropriate conditions.

Oxidation and Reduction:

Coupling Reactions: The compound can be used in coupling reactions to form more complex molecules, often facilitated by catalysts such as nickel.

Scientific Research Applications

1-Chloro-3-hept-1-ynyl-benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology and Medicine:

Industry: The compound can be used in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Chloro-3-hept-1-ynyl-benzene involves its ability to participate in various chemical reactions due to the presence of the chloro and hept-1-ynyl groups. These functional groups can interact with different molecular targets, facilitating reactions such as electrophilic substitution and coupling

Comparison with Similar Compounds

1-Chloro-3-hept-1-ynyl-benzene can be compared with other similar compounds, such as:

1-Chloro-3-(1-chloroethyl)benzene: This compound has a similar chloro substituent but differs in the alkyl group attached to the benzene ring.

1-Chloro-3-(hept-3-yn-1-yl)benzene: This compound has a similar structure but with a different position of the triple bond.